Cas no 941950-12-5 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide
• CAS No: 941950-12-5
• MF: C₂₆H₂₂N₂O₄
• MW: 426.463886737823
• CID: 5515774
• Update Time: 2025-07-01

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-naphthalen-2-yloxyacetamide
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C26H22N2O4/c29-25(17-32-22-12-10-18-5-1-2-6-20(18)15-22)27-21-11-9-19-7-3-13-28(23(19)16-21)26(30)24-8-4-14-31-24/h1-2,4-6,8-12,14-16H,3,7,13,17H2,(H,27,29)
• InChI Key： LDHYXRUUUDDPOM-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1=CC=CO1)=O)(=O)COC1=CC=C2C(=C1)C=CC=C2

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide

Introduction to N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide (CAS No. 941950-12-5)

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 941950-12-5, represents a novel molecular entity with a unique structural framework that combines elements of furan derivatives, tetrahydroquinoline scaffolds, and naphthalene-based moieties. The intricate arrangement of these structural components suggests potential biological activities that are of great interest to researchers exploring new therapeutic avenues.

The molecular structure of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide is characterized by its heterocyclic nature, which includes a furan ring linked to a carbonyl group, a tetrahydroquinoline core, and an acetamide moiety connected to a naphthalene derivative. This combination of functional groups provides a rich chemical landscape for interactions with biological targets. The presence of the furan ring introduces oxygen atoms that can participate in hydrogen bonding and other polar interactions, while the tetrahydroquinoline scaffold is known for its role in various pharmacological applications.

In recent years, there has been a growing interest in the development of molecules that incorporate tetrahydroquinoline structures due to their demonstrated efficacy in modulating biological pathways. Tetrahydroquinolines have been explored as scaffolds for drugs targeting neurological disorders, infectious diseases, and cancer. The addition of a naphthalenyl group through an ether linkage further enhances the complexity of the molecule, potentially influencing its solubility, bioavailability, and metabolic stability. These features make N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the furan ring via condensation reactions with appropriate precursors followed by functional group modifications to introduce the tetrahydroquinoline and naphthalenyl components is a testament to the synthetic prowess required to construct such complex molecules. Advanced techniques in organic synthesis, including catalytic methods and protecting group strategies, are employed to ensure high yields and purity.

One of the most compelling aspects of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide is its potential as a lead compound for drug discovery. The unique structural features suggest multiple points of interaction with biological targets such as enzymes and receptors. Preliminary computational studies have indicated that this molecule may exhibit inhibitory activity against certain enzymes implicated in disease pathways. These findings are supported by experimental data from high-throughput screening assays conducted in academic and industrial research settings.

The tetrahydroquinoline moiety has been extensively studied for its role in modulating neurotransmitter systems. Compounds based on this scaffold have shown promise in treating conditions such as depression and anxiety disorders. The presence of the naphthalenyl group may enhance binding affinity by introducing hydrophobic interactions with target proteins. Additionally, the furan ring can serve as a site for further derivatization to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In the context of current research trends, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide aligns with the growing interest in polypharmacophoric molecules—compounds that can interact with multiple targets simultaneously. This approach has gained traction due to its potential to elicit synergistic effects and reduce the likelihood of drug resistance. The multifaceted nature of this compound makes it an attractive candidate for developing next-generation therapeutics.

Evaluation of the compound's pharmacological profile has involved both in vitro and in vivo studies. In vitro assays have focused on assessing interactions with key enzymes and receptors relevant to therapeutic areas such as oncology and central nervous system (CNS) disorders. Initial results have been promising, with evidence suggesting moderate inhibition of target enzymes at submicromolar concentrations. These findings warrant further exploration through more comprehensive biochemical assays.

In vivo studies have provided additional insights into the potential therapeutic applications of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-(naphthalen-2-yloxy)acetamide. Animal models have been used to evaluate pharmacokinetic parameters and preliminary toxicological profiles. The compound has demonstrated reasonable bioavailability following oral administration and exhibited no significant adverse effects at tested doses. These observations support its potential as a safe candidate for further development.

The future direction of research on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl - 2-(< strong >naphthalen - 22 yloxy >) acetamide will likely involve structure-based drug design approaches to optimize its pharmacological properties further. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate its interaction with biological targets at an atomic level. This information will guide modifications aimed at enhancing potency、selectivity，and pharmacokinetic profiles.

The development pipeline for this compound remains nascent，but it holds significant promise as a starting point for novel therapeutics。Collaborative efforts between academic researchers，pharmaceutical companies，and regulatory agencies will be essential to advance it through preclinical testing phases toward clinical trials。The integration of computational modeling，high-throughput screening，and traditional synthetic chemistry will be critical in realizing its full potential.